Synthesis and Characterization of Barium Perchlorate: A Technical Guide
Synthesis and Characterization of Barium Perchlorate: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals
Abstract
Barium perchlorate (B79767), Ba(ClO₄)₂, is a powerful oxidizing agent with significant applications in pyrotechnics, as a dehydrating agent, and in chemical synthesis.[1][2] This technical guide provides a comprehensive overview of the synthesis and characterization of barium perchlorate. It details various synthetic methodologies, including acid-base reactions, double displacement, and electrochemical methods. Furthermore, this guide outlines the key characterization techniques and summarizes the physicochemical properties of both anhydrous and hydrated forms of barium perchlorate.
Physicochemical Properties
Barium perchlorate is a white, crystalline solid that is highly soluble in water and soluble in various organic solvents.[2][3] It is a strong oxidizer and can form explosive mixtures with combustible materials.[4] The key physical and chemical properties of anhydrous barium perchlorate and its trihydrate are summarized in the tables below.
Table 1: General Properties of Barium Perchlorate
| Property | Value |
| Chemical Formula | Ba(ClO₄)₂ |
| Molar Mass | 336.22 g/mol [1] |
| Appearance | White powder or crystalline solid[1][3] |
| Density | 3.2 g/cm³ at 25 °C[1] |
| Melting Point | 505 °C (decomposes)[1][5] |
| CAS Number | 13465-95-7[6] |
Table 2: Solubility of Barium Perchlorate
| Solvent | Solubility | Temperature (°C) |
| Water | 66.48 g/100 mL[1] | 25 |
| Water | 198 g/100 mL[2] | 25 |
| Acetone | 125 g/100 mL[2] | 25 |
| Ethanol | 125 g/100 mL[2] | 25 |
| Methanol | Soluble[7] | - |
| Diethyl Ether | Insoluble[2] | - |
Table 3: Properties of Barium Perchlorate Trihydrate
| Property | Value |
| Chemical Formula | Ba(ClO₄)₂ · 3H₂O |
| Molar Mass | 390.29 g/mol [7] |
| Appearance | Colorless hexagonal crystals[7] |
| Density | 2.74 g/cm³ at 20 °C[7] |
| Decomposition Temperature | 400 °C[7] |
| Refractive Index (n_D) | 1.533 at 20 °C[7] |
Synthesis of Barium Perchlorate
Several methods have been established for the synthesis of barium perchlorate, each with distinct advantages depending on the desired scale and purity.
Reaction of Perchloric Acid with Barium Salts
A common laboratory-scale synthesis involves the reaction of perchloric acid with a suitable barium salt, such as barium carbonate, barium hydroxide, or barium oxide.[2] The reaction with barium carbonate is advantageous as the only byproducts are water and carbon dioxide, which are easily removed.
Experimental Protocol:
-
To a stirred solution of perchloric acid (HClO₄), slowly add stoichiometric amounts of barium carbonate (BaCO₃) powder in small portions to control the effervescence.
-
Continue the addition until the cessation of gas evolution, indicating the complete neutralization of the acid.
-
Filter the resulting solution to remove any unreacted barium carbonate or impurities.
-
Concentrate the filtrate by gentle heating to induce crystallization.
-
Cool the solution to room temperature and then in an ice bath to maximize the yield of barium perchlorate crystals.
-
Collect the crystals by filtration and wash with a small amount of cold distilled water.
-
Dry the crystals in a desiccator over a suitable drying agent.
Double Displacement Reaction
For larger-scale production, a double displacement reaction between barium chloride and sodium perchlorate can be employed.[1] This method takes advantage of the differing solubilities of the reactants and products.
Experimental Protocol:
-
Prepare separate aqueous solutions of barium chloride (BaCl₂) and sodium perchlorate (NaClO₄).
-
Mix the two solutions, which will result in the formation of a solution containing barium perchlorate and sodium chloride.
-
Concentrate the solution by heating to evaporate a portion of the water.
-
Cool the concentrated solution. Barium perchlorate, being less soluble than sodium chloride at lower temperatures, will precipitate out.
-
Filter the mixture to isolate the barium perchlorate crystals.
-
The crystals can be further purified by recrystallization from water to remove residual sodium chloride.
Electrochemical Synthesis
Barium perchlorate can also be synthesized electrochemically from barium chlorate (B79027).[8] This method involves the oxidation of the chlorate ion to the perchlorate ion at an anode.
Experimental Protocol:
-
An electrolytic cell is constructed with a platinum anode and a rotating stainless steel cathode.[8]
-
A solution of barium chlorate (Ba(ClO₃)₂) is used as the electrolyte.[8]
-
The electrolysis is carried out under optimized conditions of electrolyte concentration, current density, pH, and temperature to maximize the current efficiency.[8]
-
During electrolysis, the chlorate ions are oxidized to perchlorate ions at the anode.
-
After the reaction is complete, the barium perchlorate can be recovered from the solution by crystallization.
Preparation of Anhydrous Barium Perchlorate
The anhydrous form of barium perchlorate can be prepared by the dehydration of its hydrated form.[9]
Experimental Protocol:
-
Hydrated barium perchlorate (Ba(ClO₄)₂·xH₂O) is finely ground.[9]
-
The powdered hydrate (B1144303) is placed in a fused-silica tube.[9]
-
The tube is heated to 423 K (150 °C) under a continuous vacuum for approximately 6 hours.[9][10]
-
Heating in a vacuum is crucial to prevent the hydrolysis of the perchlorate ion.[1]
Characterization of Barium Perchlorate
A combination of analytical techniques is employed to confirm the identity and purity of synthesized barium perchlorate.
X-ray Diffraction (XRD)
X-ray diffraction is a fundamental technique for determining the crystal structure of barium perchlorate. The anhydrous form crystallizes in the orthorhombic space group Fddd.[9] The trihydrate form has a hexagonal crystal system with the space group P6₃/m.[1]
Experimental Protocol (Powder XRD):
-
A finely ground sample of barium perchlorate is mounted on a sample holder.
-
The sample is irradiated with monochromatic X-rays in a powder diffractometer.
-
The diffraction pattern is recorded over a range of 2θ angles.
-
The resulting diffractogram is analyzed to identify the crystal phase and determine the lattice parameters.
Infrared (IR) Spectroscopy
Infrared spectroscopy is used to identify the functional groups present in the compound. The perchlorate ion (ClO₄⁻) exhibits characteristic vibrational modes.
Experimental Protocol (ATR-IR):
-
A small amount of the barium perchlorate sample is placed on the crystal of an Attenuated Total Reflectance (ATR) accessory.
-
The infrared spectrum is recorded over the mid-IR range (typically 4000-400 cm⁻¹).
-
The positions and intensities of the absorption bands are analyzed to confirm the presence of the perchlorate anion.
Thermal Analysis
Thermal analysis techniques such as Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are used to study the thermal stability and decomposition of barium perchlorate. TGA can be used to determine the water of hydration in hydrated samples and the decomposition temperature. DSC can be used to measure the enthalpy changes associated with phase transitions and decomposition.
Experimental Protocol (TGA):
-
A small, accurately weighed sample of barium perchlorate is placed in a tared TGA pan.
-
The sample is heated at a constant rate in a controlled atmosphere (e.g., nitrogen or air).
-
The mass of the sample is recorded as a function of temperature.
-
The resulting thermogram is analyzed to identify mass loss events corresponding to dehydration and decomposition.
Safety and Handling
Barium perchlorate is a strong oxidizing agent and should be handled with care.[4] It can form explosive mixtures with organic materials, reducing agents, and finely divided metals.[4] All soluble barium compounds are toxic if ingested.[3] Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn when handling this compound.[5] Store in a cool, dry, well-ventilated area away from combustible materials.[2]
References
- 1. Barium perchlorate - Wikipedia [en.wikipedia.org]
- 2. Barium perchlorate - Sciencemadness Wiki [sciencemadness.org]
- 3. CAS 13465-95-7: Barium perchlorate | CymitQuimica [cymitquimica.com]
- 4. Barium perchlorate | BaCl2O8 | CID 61623 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 5. 高氯酸钡 97% | Sigma-Aldrich [sigmaaldrich.com]
- 6. BARIUM PERCHLORATE CAS#: 13465-95-7 [m.chemicalbook.com]
- 7. barium perchlorate trihydrate [chemister.ru]
- 8. chlorates.exrockets.com [chlorates.exrockets.com]
- 9. Crystal structure of barium perchlorate anhydrate, Ba(ClO4)2, from laboratory X-ray powder data - PMC [pmc.ncbi.nlm.nih.gov]
- 10. journals.iucr.org [journals.iucr.org]
